8-((2-(4-chlorophenyl)-2-oxoethyl)thio)-3-methyl-7-phenethyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl-3-methyl-7-(2-phenylethyl)purine-2,6-dione
• InChI: InChI=1S/C22H19ClN4O3S/c1-26-19-18(20(29)25-21(26)30)27(12-11-14-5-3-2-4-6-14)22(24-19)31-13-17(28)15-7-9-16(23)10-8-15/h2-10H,11-13H2,1H3,(H,25,29,30)
• InChI Key: DLUQRAVVFPEMSF-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC1=O)N(C(=N2)SCC(=O)C3=CC=C(C=C3)Cl)CCC4=CC=CC=C4
• Molecular Formula: C22H19ClN4O3S
• Molecular Weight: 454.9 g/mol
• CAS No.: 303969-42-8

Description

This purine-2,6-dione derivative features a 3-methyl group at position 3, a phenethyl chain at position 7, and a thioether-linked 4-chlorophenyl-2-oxoethyl substituent at position 8 (see Figure 1). The 4-chlorophenyl group introduces electron-withdrawing properties, while the phenethyl chain may enhance lipophilicity and membrane permeability.

Biological Activity

8-((2-(4-chlorophenyl)-2-oxoethyl)thio)-3-methyl-7-phenethyl-1H-purine-2,6(3H,7H)-dione is a purine derivative that has garnered attention for its potential biological activities. This compound's unique structure, characterized by the presence of a thioether linkage, chlorophenyl moiety, and a purine core, suggests possible interactions with various biological targets.

• Molecular Formula : C22H19ClN4O3S
• Molecular Weight : 454.93 g/mol
• CAS Number : 303969-42-8

Biological Activity Overview

Research indicates that compounds similar to 8-((2-(4-chlorophenyl)-2-oxoethyl)thio)-3-methyl-7-phenethyl-1H-purine-2,6(3H,7H)-dione exhibit a range of biological activities including anti-inflammatory, anticancer, and antimicrobial properties. The following sections detail specific activities observed in studies.

Anticancer Activity

Studies have demonstrated that purine derivatives can inhibit cancer cell proliferation. For instance, compounds with structural similarities have shown effectiveness against various cancer cell lines through mechanisms such as apoptosis induction and cell cycle arrest. The presence of the chlorophenyl group may enhance the binding affinity to targets involved in cancer progression.

Anti-inflammatory Effects

The compound's thioether linkage may contribute to its anti-inflammatory properties. Research on related compounds indicates that they can inhibit pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX) and inducible nitric oxide synthase (iNOS), which are crucial in inflammatory pathways. This suggests a potential therapeutic application in diseases characterized by chronic inflammation.

Antimicrobial Properties

Preliminary studies suggest that 8-((2-(4-chlorophenyl)-2-oxoethyl)thio)-3-methyl-7-phenethyl-1H-purine-2,6(3H,7H)-dione may exhibit antimicrobial activity against various bacterial strains. The mechanism of action could involve disruption of bacterial cell wall synthesis or inhibition of nucleic acid metabolism.

Case Studies and Research Findings

Study	Findings
Study on Anticancer Activity	A study evaluated the effects of similar purine derivatives on human cancer cell lines, showing significant inhibition of cell growth and induction of apoptosis at micromolar concentrations.
Anti-inflammatory Mechanisms	Research indicated that derivatives with a thioether group suppressed LPS-induced inflammation in microglial cells by inhibiting NF-kB signaling pathways.
Antimicrobial Screening	Compounds structurally related to the target compound demonstrated moderate antibacterial activity against Staphylococcus aureus and Escherichia coli, warranting further investigation into their mechanisms of action.

The biological activity of 8-((2-(4-chlorophenyl)-2-oxoethyl)thio)-3-methyl-7-phenethyl-1H-purine-2,6(3H,7H)-dione is likely mediated through several mechanisms:

• Enzyme Inhibition : The purine core may interact with enzymes involved in nucleotide metabolism.
• Receptor Modulation : The chlorophenyl group may facilitate binding to specific receptors or proteins involved in signaling pathways.
• Cellular Uptake : The compound's lipophilicity could enhance its ability to penetrate cellular membranes.

Comparison with Similar Compounds

Key Trends and Implications

Substituent Effects: Electron-withdrawing groups (e.g., Cl, NO₂, CF₃) enhance reactivity and stability but may reduce bioavailability. Polar substituents (e.g., hydroxypropyl, aminoethyl) improve solubility but limit membrane permeability. Aromatic chains (e.g., phenethyl, benzyl) increase lipophilicity, favoring CNS penetration.

Synthetic Feasibility :

• Higher yields (e.g., M4 at 90.5%) correlate with simpler substitution patterns .
• Bulky groups (e.g., trifluoromethylphenyl in Compound 37) may reduce yields due to steric hindrance .

Biological Relevance: Thioether-linked compounds (e.g., target, M3, CID 646416) are common in kinase inhibitors due to sulfur’s role in hydrophobic interactions. Amino-substituted analogs (e.g., 536719-02-5) may target enzymes with polar active sites .